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Compound of Interest

2-(5-Mercaptotetrazole-1-
Compound Name:

yl)ethanol

Cat. No.: B113457

An In-depth Technical Guide on 2-(5-Mercaptotetrazole-1-yl)ethanol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and known applications of 2-(5-Mercaptotetrazole-1-yl)ethanol, a heterocyclic compound of
interest to researchers and professionals in drug development and organic chemistry.

Core Chemical Properties

2-(5-Mercaptotetrazole-1-yl)ethanol, with the CAS number 56610-81-2, is a white to off-white
solid compound.[1][2] Its chemical structure consists of a tetrazole ring substituted with a
mercapto group and an ethanol group.

Physicochemical Data

The key quantitative properties of 2-(5-Mercaptotetrazole-1-yl)ethanol are summarized in the
table below for easy reference.
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Property Value Source
CAS Number 56610-81-2 [11[2][3][4]
Molecular Formula C3H6N40S [1112][3][5]
Molecular Weight 146.17 g/mol [1112]131[5]
Melting Point 132-138 °C [1][6]

Boiling Point (Predicted)

221.4+42.0°C

[1](6]

Density (Predicted)

1.76 £ 0.1 g/cm3

[1](6]

pKa (Predicted) 14.20 £ 0.10 [1]

Flash Point 2°C [1][6]
Appearance White to Off-White Solid [1112]
Solubility DMSO (Slightly), Methanol 6]

(Slightly)

Storage Conditions

2-8°C, under inert gas

(Nitrogen or Argon)

[1](216]

Applications and Biological Activity

2-(5-Mercaptotetrazole-1-yl)ethanol serves as a key intermediate in the synthesis of the 3-

lactam antibiotic, Flomoxef.[1][3] It is also a known metabolite of Flomoxef.[1][3] Furthermore,

this compound has demonstrated inhibitory activity against vitamin K-dependent

glutamylcarboxylase, suggesting potential for further investigation into its biological effects.[1]

[3]
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Role in Synthesis

2-(5-Mercaptotetrazole-1-yl)ethanol

Intermediate

Vitamin K-dependent
glutamylcarboxylase

Flomoxef (B-lactam antibiotic)

Click to download full resolution via product page
Caption: Logical relationship of 2-(5-Mercaptotetrazole-1-yl)ethanol.
Experimental Protocols
Synthesis of 1-(2-hydroxyethyl)-1H-tetrazole-5-thiol

A documented method for the synthesis of the title compound is detailed below.[7]
Materials:

¢ 1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol (0.202 g)
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Aluminum chloride (0.2 g)
Anisole (1 ml)
Dichloromethane (2 ml)

3N Hydrochloric acid (10 ml)
Ethyl acetate (20 ml)

Aqueous 5% sodium hydroxide

Procedure:

A solution of aluminum chloride (0.2 g) in anisole (1 ml) is prepared and cooled to 0°C.

A solution of 1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol (0.202 g) in dichloromethane (2 ml) is
added to the cooled aluminum chloride solution.

The mixture is stirred at room temperature for 3 hours.

The reaction mixture is then poured into a mixture of 3N hydrochloric acid (10 ml) and ethyl
acetate (20 ml).

The mixture is shaken, and the organic layer is separated.

The organic layer is extracted with aqueous 5% sodium hydroxide.
The resulting extract is acidified with hydrochloric acid.

A subsequent extraction is performed with ethyl acetate.

The final ethyl acetate extract is concentrated under reduced pressure to yield 1-(2-
hydroxyethyl)-1H-tetrazole-5-thiol. The resulting product has a melting point of 135-136°C.[7]
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Start Materials:
- 1-(2-t-butoxyethyl)-1H-tetrazole-5-thiol
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Caption: Experimental workflow for the synthesis of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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